Cas no 1862530-34-4 (Cyclopropanemethanol, 1-(aminomethyl)-α-cyclopropyl-α-(methoxymethyl)-)

• Product Name: Cyclopropanemethanol, 1-(aminomethyl)-α-cyclopropyl-α-(methoxymethyl)-
• CAS No: 1862530-34-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5276025
• PubChem ID: 165785917
• Update Time: 2025-05-20

Cyclopropanemethanol, 1-(aminomethyl)-α-cyclopropyl-α-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-(aminomethyl)-α-cyclopropyl-α-(methoxymethyl)-
• EN300-682946
• 1-[1-(aminomethyl)cyclopropyl]-1-cyclopropyl-2-methoxyethan-1-ol
• 1862530-34-4

• Inchi： 1S/C10H19NO2/c1-13-7-10(12,8-2-3-8)9(6-11)4-5-9/h8,12H,2-7,11H2,1H3
• InChI Key： PLTAQTUUNJPBBC-UHFFFAOYSA-N
• SMILES： OC(COC)(C1CC1)C1(CN)CC1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 292.8±10.0 °C(Predicted)
• pka: 14.29±0.29(Predicted)

Additional information on Cyclopropanemethanol, 1-(aminomethyl)-α-cyclopropyl-α-(methoxymethyl)-

Cyclopropanemethanol, 1-(aminomethyl)-α-cyclopropyl-α-(methoxymethyl)-: A Comprehensive Overview

Cyclopropanemethanol, 1-(aminomethyl)-α-cyclopropyl-α-(methoxymethyl)-, also known by its CAS number 1862530-34-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropane ring, a methanol group, and an aminoalkyl substituent. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties and reactivity.

The synthesis of Cyclopropanemethanol, 1-(aminomethyl)-α-cyclopropyl-α-(methoxymethyl)- involves advanced organic chemistry techniques, including nucleophilic substitution and cyclopropanation reactions. Recent studies have highlighted the importance of stereochemistry in its synthesis, with researchers exploring methods to achieve high enantioselectivity. This has led to the development of novel catalysts and reaction conditions that improve the yield and purity of the compound.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The cyclopropane ring is known for its unique electronic properties and strain energy, which can be exploited to design bioactive molecules. For instance, recent research has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. These findings suggest that CAS 1862530-34-4 could serve as a lead compound for developing new therapeutic agents.

In addition to its pharmaceutical applications, Cyclopropanemethanol, 1-(aminomethyl)-α-cyclopropyl-α-(methoxymethyl)- has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further enhanced the potential of this compound in these areas.

The physical and chemical properties of this compound are also of great interest to researchers. Its melting point, boiling point, and solubility characteristics have been extensively studied under various conditions. These studies provide valuable insights into its behavior under different environmental conditions, which is crucial for its safe handling and industrial applications.

From an environmental perspective, understanding the degradation pathways of CAS 1862530-34-4 is essential for assessing its impact on ecosystems. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under certain microbial activities. This information is critical for ensuring sustainable practices in its production and disposal.

In conclusion, Cyclopropanemethanol, 1-(aminomethyl)-α-cyclopropyl-α-(methoxymethyl)-, with its unique structure and diverse applications, continues to be a subject of intense research interest. Its role as a versatile building block in drug discovery and materials science underscores its importance in modern chemistry. As researchers uncover more about its properties and potential uses, this compound is poised to make significant contributions to various fields.